Cas no 2138185-60-9 (2-Methoxycyclohexane-1-sulfonyl fluoride)

• Product Name: 2-Methoxycyclohexane-1-sulfonyl fluoride
• CAS No: 2138185-60-9
• MF: C₇H₁₃FO₃S
• MW: 196.239724874496
• CID: 6367289
• PubChem ID: 165863010
• Update Time: 2025-06-12

2-Methoxycyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728303
• 2-methoxycyclohexane-1-sulfonyl fluoride
• 2138185-60-9
• 2-Methoxycyclohexane-1-sulfonyl fluoride

• Inchi： 1S/C7H13FO3S/c1-11-6-4-2-3-5-7(6)12(8,9)10/h6-7H,2-5H2,1H3
• InChI Key： DJJJXFJYTCMZMO-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 196.05694361g/mol
• Monoisotopic Mass: 196.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Methoxycyclohexane-1-sulfonyl fluoride

Recent Advances in the Application of 2-Methoxycyclohexane-1-sulfonyl Fluoride (CAS: 2138185-60-9) in Chemical Biology and Drug Discovery

2-Methoxycyclohexane-1-sulfonyl fluoride (CAS: 2138185-60-9) has recently emerged as a promising chemical probe and building block in chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative belongs to a class of compounds that have gained significant attention due to their unique reactivity profile and potential applications in covalent drug discovery and activity-based protein profiling (ABPP).

Recent studies have demonstrated that 2138185-60-9 exhibits selective reactivity with serine hydrolases and other nucleophilic amino acids, making it particularly valuable for target identification and validation in drug discovery programs. The methoxycyclohexyl moiety provides enhanced membrane permeability compared to simpler sulfonyl fluorides, addressing a key limitation in cell-based applications of this chemical class.

A 2023 study published in the Journal of Medicinal Chemistry reported the use of 2-Methoxycyclohexane-1-sulfonyl fluoride as a versatile warhead in the development of covalent inhibitors for inflammatory targets. The researchers demonstrated that the compound's unique stereochemistry and electronic properties enabled selective modification of specific cysteine residues in the target proteins while maintaining excellent pharmacokinetic properties.

In chemical proteomics applications, 2138185-60-9 has shown superior performance compared to traditional sulfonyl fluoride probes. Its improved stability in physiological conditions and reduced non-specific binding have made it particularly useful for whole-cell profiling experiments. Recent work has applied this compound to map the druggable proteome in various disease models, revealing previously unknown therapeutic targets.

The synthetic accessibility of 2-Methoxycyclohexane-1-sulfonyl fluoride has also been significantly improved through recent methodological advances. A 2024 publication in Organic Letters described an efficient, scalable synthesis route that enables gram-scale production with excellent purity, facilitating broader adoption of this reagent in both academic and industrial settings.

Looking forward, researchers are exploring the potential of 2138185-60-9 derivatives in targeted protein degradation strategies. Preliminary data suggest that incorporation of this sulfonyl fluoride moiety into proteolysis-targeting chimeras (PROTACs) can enhance target engagement and degradation efficiency, opening new avenues for drug discovery in challenging target classes.